Cas no 15457-18-8 (Pentanenitrile,2-[(1-cyano-3-methylbutyl)azo]-2-methyl- (9CI))

• Product Name: Pentanenitrile,2-[(1-cyano-3-methylbutyl)azo]-2-methyl- (9CI)
• CAS No: 15457-18-8
• Molecular Formula: C₁₂H₂₀N₄
• Molecular Weight: 220.314
• CID: 219057
• PubChem ID: 85850

Pentanenitrile,2-[(1-cyano-3-methylbutyl)azo]-2-methyl- (9CI) Properties

Names and Identifiers

• Pentanenitrile,2-[(1-cyano-3-methylbutyl)azo]-2-methyl- (9CI)
• 2,4'-dimethyl-2,2'-azodivaleronitrile
• 2-[(1-cyano-3-methylbutyl)diazenyl]-2-methylpentanenitrile
• 2-[(E)-(1-cyano-3-methylbutyl)diazenyl]-2-methylpentanenitrile
• 2-(2-Cyanopentan-2-yldiazenyl)-4-methylpentanenitrile
• NS00052028
• 2,4/'-Dimethyl-2,2/'-azodivaleronitrile
• DTXSID001201815
• Pentanenitrile, 2-[(1-cyano-3-methylbutyl)azo]-2-methyl-
• 15457-18-8
• EINECS 239-475-6

• InChIKey： CVLPHLARBKIAPB-FOCLMDBBSA-N
• Inchi： InChI=1S/C12H20N4/c1-5-6-12(4,9-14)16-15-11(8-13)7-10(2)3/h10-11H,5-7H2,1-4H3/b16-15+
• SMILES： CCCC(/N=N/C(CC(C)C)C#N)(C)C#N

Computed Properties

• Exact Mass: 220.16879665g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 220.16879665g/mol
• Heavy Atom Count: 16
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 72.3Ų